4-[7-Methyl-2,5-dioxo-1-[3-(trifluoromethyl)phenyl]-3,4,6,8-tetrahydropyrimido[4,5-d]pyridazin-4-yl]benzonitrile

• CAS No.: 1194453-23-0
• Molecular Formula: C21H16F3N5O2
• Molecular Weight: 427.3872
• IUPAC Name: 4-[7-methyl-2,5-dioxo-1-[3-(trifluoromethyl)phenyl]-3,4,6,8-tetrahydropyrimido[4,5-d]pyridazin-4-yl]benzonitrile
• InChI: InChI=1S/C21H16F3N5O2/c1-28-11-16-17(19(30)27-28)18(13-7-5-12(10-25)6-8-13)26-20(31)29(16)15-4-2-3-14(9-15)21(22,23)24/h2-9,18H,11H2,1H3,(H,26,31)(H,27,30)
• InChI Key: UPNMBPLODWPJQQ-GOSISDBHSA-N
• SMILES: CN1CC2=C(C(NC(=O)N2C3=CC=CC(=C3)C(F)(F)F)C4=CC=C(C=C4)C#N)C(=O)N1
• Appearance: Solid powder
• solubility: Soluble in DMSO, not in water
• Synonyms: BAY8040; BAY-8040; BAY 8040.

Description

BAY8040 is a Potent and Selective Human Neutrophil Elastase Inhibitor. BAY-8040 combines excellent potency and selectivity with a promising pharmacokinetic profile. In vivo efficacy with regard to decreasing cardiac remodeling and amelioration of cardiac function was shown in a monocrotaline-induced rat model for pulmonary arterial hypertension.

Scientific Research Applications

Structural Analyses and Crystallography

• Crystal Structures and Analyses : Research into similar compounds, like 4-benzyl-6-phenyl-4,5-dihydropyridazin-3(2H)-one, has involved detailed crystal structure analysis using methods like N—H⋯O hydrogen bonding and C—H⋯O interactions. This kind of study is crucial for understanding the molecular geometry and potential interactions of related compounds (Dadou et al., 2019).

Chemical Synthesis and Modifications

• Synthesis of Derivatives : Research on compounds like methyl [4-(oxoacetyl)phenyl]carbamate, which share structural similarities, has explored their synthesis and potential transformations. This research aids in understanding how different functional groups and reactions impact the properties of these compounds (Velikorodov & Shustova, 2017).

Biological and Pharmacological Studies

• Cardiotonic Activity : Studies on related compounds, such as 6-phenyl-4,5-dihydro-3(2H)-pyridazinone derivatives, have assessed their cardiotonic activities. This research provides insights into the potential biological activities of similar compounds (Wang et al., 2008).

Novel Synthesis Methods

• Improved Synthesis Approaches : An improved synthesis method for compounds like 3-(substituted)pyrimido[4,5-c]pyridazine-5,7(1H,6H)-diones has been reported, providing valuable information for the synthesis of structurally similar compounds (Turbiak et al., 2010).

Potential Applications in Agriculture and Pest Control

• Herbicidal Activities : Investigations into derivatives like 3-(substituted benzyloxy or phenoxy)-6-methyl-4-(3-trifluoromethylphenyl)pyridazine have shown notable herbicidal activities. This suggests potential applications of structurally similar compounds in agriculture (Xu et al., 2012).

Synthesis routes and methods

Procedure details

101 g (198.7 mmol) of ethyl (4R)-6-(bromomethyl)-4-(4-cyanophenyl)-2-oxo-1-[3-(trifluoromethyl)phenyl]-1,2,3,4-tetrahydropyrimidine-5-carboxylate (Example 6A) were initially charged in 2400 ml of dioxane. 27.46 g (596.1 mmol) of methylhydrazine were added dropwise to the solution, and the reaction mixture was then stirred at boiling point for 3 h. The mixture was then concentrated, and the residue was dissolved in dichloromethane and washed with water. The organic phase was dried over sodium sulphate and concentrated. The residue that remained was chomatographed on silica gel (mobile phase: dichloromethane/methanol 95:5). The solid which was obtained after concentration of the product fractions was triturated with diethyl ether, filtered off with suction and then dried at 50° C. under reduced pressure for 4 days. This gave 56.8 g (66% of theory) of the title compound.